Cas no 2305571-04-2 (1,2,3,4-Tetrahydro-1-methyl-N-[3-(methylsulfonyl)-2-propen-1-yl]-2-oxo-6-quinolinecarboxamide)

• Product Name: 1,2,3,4-Tetrahydro-1-methyl-N-[3-(methylsulfonyl)-2-propen-1-yl]-2-oxo-6-quinolinecarboxamide
• CAS No: 2305571-04-2
• MF: C₁₅H₁₈N₂O₄S
• MW: 322.379422664642
• CID: 5412702
• PubChem ID: 139018669
• Update Time: 2025-11-01

1,2,3,4-Tetrahydro-1-methyl-N-[3-(methylsulfonyl)-2-propen-1-yl]-2-oxo-6-quinolinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydro-1-methyl-N-[3-(methylsulfonyl)-2-propen-1-yl]-2-oxo-6-quinolinecarboxamide
• Z3017961091
• 1-Methyl-N-[(E)-3-methylsulfonylprop-2-enyl]-2-oxo-3,4-dihydroquinoline-6-carboxamide
• EN300-26610720
• 2305571-04-2
• N-(3-methanesulfonylprop-2-en-1-yl)-1-methyl-2-oxo-1,2,3,4-tetrahydroquinoline-6-carboxamide

• Inchi： 1S/C15H18N2O4S/c1-17-13-6-4-12(10-11(13)5-7-14(17)18)15(19)16-8-3-9-22(2,20)21/h3-4,6,9-10H,5,7-8H2,1-2H3,(H,16,19)/b9-3+
• InChI Key： XAKLJTPYSLAVLR-YCRREMRBSA-N
• SMILES： S(C)(/C=C/CNC(C1C=CC2=C(C=1)CCC(N2C)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 322.09872823g/mol
• Monoisotopic Mass: 322.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 91.9Ų

Additional information on 1,2,3,4-Tetrahydro-1-methyl-N-[3-(methylsulfonyl)-2-propen-1-yl]-2-oxo-6-quinolinecarboxamide

1,2,3,4-Tetrahydro-1-methyl-N-[3-(methylsulfonyl)-2-propen-1-yl]-2-oxo-6-quinolinecarboxamide: A Comprehensive Overview

The compound with CAS No. 2305571-04-2, known as 1,2,3,4-tetrahydro-1-methyl-N-[3-(methylsulfonyl)-2-propen-1-yl]-2-oxo-6-quinolinecarboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a quinoline ring system and a methylsulfonyl group. The quinoline moiety is a well-known heterocyclic aromatic compound that forms the backbone of many bioactive molecules, while the methylsulfonyl group adds functional diversity to the structure.

Recent studies have highlighted the potential of this compound in drug development, particularly in the design of targeted therapies for various diseases. The quinoline core is often associated with anti-inflammatory and anticancer properties, making this compound a promising candidate for further research. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that analogs of this compound exhibit potent inhibitory activity against specific kinases involved in cancer progression.

The synthesis of 1,2,3,4-tetrahydro-1-methyl-N-[3-(methylsulfonyl)-2-propen-1-yl]-2-oxo-6-quinolinecarboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the quinoline ring through cyclization reactions and the subsequent introduction of the methylsulfonyl group via nucleophilic substitution. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets rigorous pharmaceutical standards.

In terms of applications, this compound has shown potential in biological assays as a tool for studying enzyme inhibition and receptor binding. Its unique structure allows it to interact with specific biological targets, making it valuable for both academic research and industrial drug discovery programs. Additionally, its stability under physiological conditions suggests that it could be suitable for use in vivo studies.

From an environmental perspective, there is growing interest in understanding the ecotoxicological impact of such compounds. While preliminary data indicate low toxicity to aquatic organisms, further studies are needed to assess their long-term effects on ecosystems. This information is crucial for ensuring sustainable practices in chemical manufacturing and usage.

Looking ahead, advancements in computational chemistry are expected to play a pivotal role in expanding our understanding of this compound's properties. Techniques such as molecular docking and quantum mechanics simulations are being employed to predict its binding affinities and reactivity patterns. These insights will undoubtedly accelerate its development into therapeutically relevant agents.

In conclusion, 1,2,3,4-tetrahydro-1-methyl-N-[3-(methylsulfonyl)-2-propen-1-yl]-2-oxo-6-quionlinecarboxamide represents a cutting-edge molecule with vast potential across multiple scientific domains. Its intricate structure and versatile functional groups make it an intriguing subject for both fundamental research and applied development. As ongoing studies continue to unravel its capabilities, this compound stands poised to make significant contributions to the advancement of modern science.